N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide
Overview
Description
N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide, also known as FMPP, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. FMPP is a synthetic compound that belongs to the amphetamine class of drugs. It has been shown to have stimulant properties and may have potential applications in the fields of neuroscience and pharmacology.
Mechanism of Action
The mechanism of action of N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide is not well understood. It is believed to work by increasing the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in attention, motivation, and reward.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide has been shown to have stimulant effects on the central nervous system. It has been shown to increase heart rate, blood pressure, and respiration rate. N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide has also been shown to increase alertness and reduce fatigue.
Advantages and Limitations for Lab Experiments
N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide has several advantages for lab experiments. It is a synthetic compound that can be easily produced in large quantities, making it readily available for research purposes. N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide is also relatively stable and can be stored for long periods of time. However, the limitations of N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
Future research on N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide could focus on its potential use in the treatment of cognitive disorders such as ADHD. Further studies could also investigate the mechanism of action of N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide and its potential side effects. Additionally, research could explore the potential use of N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide in other fields such as pharmacology and neurology.
Synthesis Methods
The synthesis of N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide involves several steps, including the reaction of 3-fluoro-4-methoxybenzaldehyde with 2,2-dimethylpropanal and subsequent reduction with sodium borohydride. The final product is purified using chromatography methods.
Scientific Research Applications
N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have stimulant properties and may have potential applications in the treatment of attention deficit hyperactivity disorder (ADHD) and other cognitive disorders.
properties
IUPAC Name |
N-(3-fluoro-4-methoxyphenyl)-2,2-dimethylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO2/c1-12(2,3)11(15)14-8-5-6-10(16-4)9(13)7-8/h5-7H,1-4H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBJSPGAIFDRMLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC(=C(C=C1)OC)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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